[3-(2,3-Dimethoxy-phenyl)-propyl]-methyl-amine

Specification

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 3-(2,3-dimethoxyphenyl)-N-methylpropan-1-amine
• Standard InChI: InChI=1S/C12H19NO2/c1-13-9-5-7-10-6-4-8-11(14-2)12(10)15-3/h4,6,8,13H,5,7,9H2,1-3H3
• Standard InChI Key: YNIYDUUBDZYHLV-UHFFFAOYSA-N
• Canonical SMILES: CNCCCC1=C(C(=CC=C1)OC)OC

Introduction

Molecular Structure and Chemical Identity

The compound’s systematic IUPAC name, 3-(2,3-dimethoxyphenyl)-N-methylpropan-1-amine, reflects its substitution pattern and functional groups. Its molecular formula, C₁₂H₁₉NO₂, corresponds to a molecular weight of 209.28 g/mol. Key structural features include:

• Aromatic ring: A 2,3-dimethoxy-substituted phenyl group, where methoxy (-OCH₃) groups at positions 2 and 3 influence electronic distribution and steric interactions.

• Propyl linker: A three-carbon chain connecting the aromatic system to the amine group.

• Methylamine terminus: A secondary amine (-NH-CH₃) capable of hydrogen bonding and protonation under physiological conditions.

Table 1: Molecular identifiers and descriptors

Property	Value
IUPAC Name	3-(2,3-dimethoxyphenyl)-N-methylpropan-1-amine
Molecular Formula	C₁₂H₁₉NO₂
Molecular Weight	209.28 g/mol
Canonical SMILES	CNCCCC1=C(C(=CC=C1)OC)OC
InChI Key	YNIYDUUBDZYHLV-UHFFFAOYSA-N

The Canonical SMILES string encodes connectivity, highlighting the propyl chain (CCCC) between the methylamine (CN) and dimethoxyaryl group. The InChI Key provides a standardized hash for database referencing.

Synthesis and Purification Strategies

Synthesis of [3-(2,3-Dimethoxy-phenyl)-propyl]-methyl-amine typically involves multi-step organic reactions, as inferred from analogous protocols in patent literature. A generalized pathway includes:

Halogenation of Carboxylic Acid Precursors

Starting materials such as 3-(2,3-dimethoxyphenyl)propanoic acid undergo halogenation (e.g., with thionyl chloride) to form acyl chlorides. This step activates the carboxyl group for subsequent nucleophilic substitution.

Amidation with Methylamine

The acyl chloride intermediate reacts with methylamine in alkaline conditions, yielding the corresponding amide. Critical parameters include:

• Temperature control (≤10°C to minimize side reactions).

• pH modulation (maintained at 12–14 using NaOH).

Table 2: Representative reaction conditions for amidation

Parameter	Value
Solvent	Diethyl ether
Temperature	5–10°C
Reaction time	2 hours
Yield	~79.6%

Reduction to Primary Amine

Lithium aluminum hydride (LiAlH₄) reduces the amide to the target amine. Post-reduction purification via liquid-liquid extraction and solvent evaporation ensures >99% purity, as verified by HPLC.

Physicochemical Properties

Experimental data on physicochemical properties remain limited, but computational predictions and analog comparisons provide insights:

Solubility and Partitioning

• LogP (octanol-water): Estimated at 1.8–2.1, suggesting moderate lipophilicity suitable for blood-brain barrier penetration.

• Aqueous solubility: Low (~0.1 mg/mL at 25°C), necessitating formulation with co-solvents for biological assays.

Spectroscopic Characteristics

• ¹H NMR (400 MHz, CDCl₃): Key signals include δ 3.69 (s, 6H, -OCH₃), δ 3.02 (s, 3H, -NCH₃), and δ 1.39 (d, 3H, -CH(CH₃)).

• Mass spectrometry: ESI-MS shows a prominent [M+H]⁺ ion at m/z 210.3.

Applications in Medicinal Chemistry

Lead Compound Optimization

The compound serves as a scaffold for developing:

• Antidepressants: Via MAO inhibition or serotonin reuptake modulation.

• Antipsychotics: Through 5-HT₂A/D₂ receptor dual antagonism.

Prodrug Design

The primary amine can be acylated or conjugated to enhance bioavailability. For example, hydrochloride salts improve water solubility for parenteral administration.

Future Research Directions

• In vivo pharmacokinetics: Assess absorption, distribution, metabolism, and excretion (ADME) profiles.

• Target deconvolution: Employ high-throughput screening to identify protein targets.

• Structure-activity relationship (SAR): Synthesize analogs with varied methoxy positions (e.g., 2,4- vs. 2,5-dimethoxy) to optimize selectivity.